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New lodine-129 Reference Materials Crucial for
Environmental Monitoring

The accurate measurement of lodine-129 (129]), a long-lived radionuclide released from nuclear
activities, is essential for environmental monitoring and radiological protection.[1][2][3][4]
Certified Reference Materials (CRMs) are indispensable for ensuring the quality and
comparability of these measurements. However, the scientific community faces a significant
challenge with the discontinuation of the widely used soil reference material, IAEA-375,
necessitating the certification of new reference materials.[5][6] This guide provides a
comparative overview of newly characterized and potential 12°| reference materials for
environmental studies, complete with experimental data and detailed analytical protocols.

Comparative Analysis of lodine-129 Reference
Materials

A comprehensive comparison of various environmental reference materials is crucial for
laboratories to select the most appropriate material for their specific analytical needs. The
following table summarizes the reported 12°| values and isotopic ratios for several key
materials, including some that are not yet certified for 12°| but have been extensively studied.
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Experimental Protocols for *2°|] Determination

The accurate determination of 12°| in environmental samples at low concentrations requires

sophisticated analytical techniques. Accelerator Mass Spectrometry (AMS) and Thermal

lonization Mass Spectrometry (TIMS) are two of the most common methods employed for the

certification of reference materials.
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1. Sample Preparation and Chemical Separation:

A critical first step in the analysis of 12°| in solid matrices like soil and sediment is the extraction

of iodine. Common methods include:

Alkaline Leaching: This method involves leaching the sample in a tetramethylammonium
hydroxide (TMAH) solution.[5]

Combustion: The sample is combusted in a stream of oxygen, and the released iodine is
trapped in a suitable solution.[6]

Solvent Extraction: For liquid samples like seawater, iodine is often extracted using an
organic solvent such as chloroform (CHCIs) or carbon tetrachloride (CCls) after adjusting the
pH and redox state of the sample.[7]

Following extraction, a series of redox steps are often employed to ensure all iodine species

are converted to a single form, typically iodide (I7), and to equilibrate the sample iodine with a

known amount of 127| carrier.[5][7] The iodine is then precipitated as silver iodide (Agl).[7]

2. Accelerator Mass Spectrometry (AMS) Measurement:

AMS is a highly sensitive technique capable of detecting ultra-trace levels of long-lived

radionuclides like 12°I. The general procedure is as follows:

The prepared Agl sample is mixed with a binder (e.g., niobium powder) and pressed into a
target holder.[7]

A beam of cesium ions (Cs*) is used to sputter the target, producing negative iodine ions

(17).[7]
These ions are accelerated and passed through a magnetic field to separate 12°I and 1271.[7]

The ions are then passed through a "stripper" (a gas or foil) at a high positive potential,
which removes multiple electrons and destroys molecular isobars that could interfere with
the measurement.[7]
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» The resulting highly charged positive ions are further accelerated and analyzed to determine
the 12°9]/127] ratio.[7]

3. Thermal lonization Mass Spectrometry (TIMS) Measurement:

TIMS is another high-precision technique for isotopic analysis. The process for 12°]
measurement involves:

e The purified iodine sample is loaded onto a metal filament.
o The filament is heated to a high temperature, causing the iodine to ionize.

e The resulting ions are accelerated and separated by their mass-to-charge ratio in a magnetic
field.

e The ion beams corresponding to 12°| and 2’| are measured by detectors to determine the
isotopic ratio.

Certification Workflow for New *?9] Reference
Materials

The development and certification of a new reference material is a rigorous process involving
multiple steps to ensure its homogeneity, stability, and accuracy of the certified values.
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Caption: Workflow for the certification of new lodine-129 reference materials.

The lack of readily available and widely accepted 12°| reference materials in environmental
matrices presents a significant challenge to the scientific community. The ongoing
characterization of materials like NIST SRM 4354 and the development of new CRMs are
critical steps in addressing this gap and ensuring the continued accuracy and reliability of
environmental radioactivity measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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